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FOR RESEARCHERS, SCIENTISTS, AND DRUG
DEVELOPMENT PROFESSIONALS
Introduction: Calcium resinate is the calcium salt of resin acids, primarily abietic acid, derived

from rosin.[1] While traditionally used in industrial applications such as coatings, inks, and

waterproofing agents, recent interest has emerged in its potential for pharmaceutical and

biomedical applications. This technical guide provides a comprehensive overview of calcium

resinate, including its chemical identity, physicochemical properties, a detailed synthesis

protocol, and an exploration of its applications in drug delivery and dental materials.

Chemical Identity: CAS Number and Synonyms
The primary identifier for calcium resinate is its Chemical Abstracts Service (CAS) number. A

variety of synonyms are also used in literature and commercial contexts.

Table 1: CAS Number and Synonyms for Calcium Resinate
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Identifier Value

CAS Number 9007-13-0[2]

Synonyms

Calcium abietate, Calcium rosin, Calcium

rosinate, Limed rosin, Limed wood rosin,

Metallic resinate, Resin acids and Rosin acids,

calcium salts, Rosin calcium salt[1][3][4]

Physicochemical Properties
Calcium resinate is typically a yellowish-white to tan amorphous powder or lumpy solid with a

characteristic rosin odor.[1][2] Its properties can vary depending on the grade and

manufacturing process.

Table 2: Physicochemical Properties of Calcium Resinate

Property Value Reference(s)

Molecular Formula C40H58CaO4 [2]

Molecular Weight 642.96 g/mol [2]

Appearance
Yellowish-white to tan

amorphous powder or lumps
[2][5]

Odor Rosin odor [2]

Solubility

Insoluble in water; Soluble in

acids, amyl acetate, butyl

acetate, ether, amyl alcohol

[2]

Melting Point > 175 °C [5]

Boiling Point > 260 °C [5]

Density 1.15 g/cm³ at 20 °C [2]
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Experimental Protocol: Synthesis of Calcium
Resinate
The following protocol details a two-step precipitation method for the synthesis of calcium

resinate, adapted from a method for obtaining metal salts of resin acids. This process involves

the saponification of resin acids followed by a salt metathesis reaction.

Materials and Equipment
Resin acids (from rosin)

Sodium hydroxide (NaOH)

Calcium chloride (CaCl2)

Ethanol

Distilled water

Beakers

Magnetic stirrer with heating plate

Filtration apparatus (e.g., Buchner funnel and vacuum flask)

Drying oven

Step-by-Step Procedure
Step 1: Saponification of Resin Acids to Sodium Resinate

Prepare a solution of sodium hydroxide by dissolving 0.2 mol of NaOH in 5 mL of distilled

water.

In a separate beaker, add 150 mL of ethanol to 0.1 mol of resin acids.

Add the sodium hydroxide solution to the resin acid/ethanol mixture.

Stir the mixture for 30 minutes to ensure complete saponification, forming sodium resinate.
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Step 2: Metathesis Reaction to Form Calcium Resinate

Prepare a solution of calcium chloride by dissolving 0.1 mol of CaCl2 in 100 mL of distilled

water.

Add the calcium chloride solution to the sodium resinate solution from Step 1.

A precipitate of calcium resinate will form as it is insoluble in the aqueous medium.

Stir the reaction mixture for a designated period to ensure complete reaction.

Separate the precipitated calcium resinate from the solution by vacuum filtration.

Wash the precipitate with distilled water to remove any unreacted salts.

Dry the collected calcium resinate in an oven at a suitable temperature (e.g., 100 °C) until a

constant weight is achieved.

Characterization
The resulting calcium resinate can be characterized using various analytical techniques,

including:

Infrared (IR) Spectroscopy: To confirm the formation of the salt by observing the

disappearance of the carboxylic acid peak from the resin acid and the appearance of a

carboxylate salt peak.

X-ray Diffraction (XRD): To analyze the crystalline or amorphous nature of the product.

Elemental Analysis: To determine the calcium content of the final product.

Applications in Drug Development and Delivery
The concept of "drug resinates" involves the complexation of a drug with an ion-exchange resin

to modify its release profile, enhance stability, or mask taste. While calcium resinate itself is not

a traditional ion-exchange resin, the principles can be applied, and related calcium-containing

resins are being explored for drug delivery applications.
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Case Study: Atorvastatin Calcium Drug Resinates for
Solubility Enhancement
A study on atorvastatin calcium, a poorly soluble drug, investigated the use of an anion

exchange resin to form a "drug resinate" to improve its solubility and dissolution rate. The

formation of the drug-resin complex resulted in the amorphization of the crystalline drug, which

is a key factor in enhancing solubility.

Table 3: Key Findings from Atorvastatin Calcium Resinate Study

Parameter Observation Significance

Solid State

Complete amorphization of the

drug at a 1:1 drug-to-resin

ratio.

Amorphous forms of drugs

generally exhibit higher

solubility and dissolution rates

than their crystalline

counterparts.

Solubility

Significantly enhanced

solubility characteristics

compared to the pure drug.

Improved solubility can lead to

better bioavailability of poorly

water-soluble drugs.

Mechanism

Binding of individual drug

molecules to the functional

sites of the resin, reducing

crystal lattice energy.

This demonstrates a

molecular-level interaction that

drives the observed

physicochemical changes.

Stability

The amorphous form was

found to be stable during

accelerated stability studies.

Crucial for the development of

a viable pharmaceutical

product with an adequate shelf

life.

This case highlights the potential of using resin-based systems to address challenges in drug

formulation, particularly for poorly soluble compounds.

Logical Workflow for Drug-Resinate Formulation and
Testing
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The development of a drug-resinate formulation follows a logical progression from initial

formulation to in vitro characterization. This workflow is crucial for systematically evaluating the

potential of a resin-based drug delivery system.

Formulation

Physicochemical Characterization In Vitro Testing

Drug Selection

Formulation Method
(e.g., Batch Process)

Resin Selection

Drug:Resin Ratio
Optimization

Solid-State Analysis
(XRD, DSC)

Drug Loading
Efficiency

FTIR Spectroscopy

Solubility Studies

Dissolution Testing

Stability Assessment

Click to download full resolution via product page

Drug-Resinate Formulation and In Vitro Testing Workflow

Application in Dental Materials
Calcium-containing resins are being investigated for their potential in restorative dentistry. The

release of calcium and phosphate ions from these materials can promote the remineralization

of tooth enamel, helping to prevent secondary caries.

In one study, a dental restorative resin was functionalized with calcium methacrylate (CMA).

The resulting calcium-rich polymer network demonstrated the ability to induce the formation of

a dense hydroxyapatite (HA) layer, which is the primary mineral component of tooth enamel.

This indicates a potential for creating "bioactive" dental fillings that can help to repair the

surrounding tooth structure. The mechanism involves the calcium and carboxyl groups within

the resin acting as nucleation sites for the deposition of calcium and phosphate ions from saliva

to form new HA.[6]
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Conclusion
Calcium resinate and related calcium-containing resins represent a versatile class of materials.

While their traditional applications are in industrial settings, this technical guide has highlighted

their emerging potential in the pharmaceutical and biomedical fields. The ability of resin-based

systems to modify drug release profiles and promote biomimetic mineralization opens up new

avenues for research and development in drug delivery and advanced dental materials. Further

investigation into the biocompatibility and in vivo performance of these materials is warranted to

fully realize their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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